Cas no 625437-33-4 (Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)-)

• Product Name: Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)-
• CAS No: 625437-33-4
• MF: C₁₁H₁₁ClF₃N
• MW: 249.659952402115
• CID: 4076173
• PubChem ID: 66783922
• Update Time: 2025-06-08

Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)-
• N-[[2-chloro-3-(trifluoromethyl)phenyl]methyl]cyclopropanamine
• A1-43472
• DTXSID101186305
• DB-158871
• 625437-33-4
• (2-chloro-3-trifluoromethyl-benzyl)-cyclopropyl-amine
• N-(2-Chloro-3-(trifluoromethyl)benzyl)cyclopropanamine
• (2-Chloro-3-trifluoromethylbenzyl)cyclopropylamine
• 2-Chloro-N-cyclopropyl-3-(trifluoromethyl)benzenemethanamine
• SCHEMBL737438

• Inchi： 1S/C11H11ClF3N/c12-10-7(6-16-8-4-5-8)2-1-3-9(10)11(13,14)15/h1-3,8,16H,4-6H2
• InChI Key： CEQDKNLDFWAMEL-UHFFFAOYSA-N
• SMILES： C1(CNC2CC2)=CC=CC(C(F)(F)F)=C1Cl

Computed Properties

• Exact Mass: 249.0532115Da
• Monoisotopic Mass: 249.0532115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)-

Introduction to Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)- (CAS No. 625437-33-4)

Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)- (CAS No. 625437-33-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Chloro-N-cyclopropyl-3-(trifluoromethyl)benzenemethanamine, has gained attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)- is C11H11ClF3N, and its molecular weight is approximately 257.65 g/mol. The compound features a benzene ring substituted with a chloro group at the 2-position, a trifluoromethyl group at the 3-position, and an N-cyclopropylaminomethyl group. These functional groups contribute to the compound's unique reactivity and biological properties.

In terms of physical properties, Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)- is a white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound's stability under various conditions has been studied extensively, and it has been found to be stable under standard laboratory conditions.

The synthesis of Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)- has been reported using several methodologies. One common approach involves the reaction of 2-chloro-3-(trifluoromethyl)benzaldehyde with cyclopropylamine in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method yields high purity product with good yield and selectivity. Another synthetic route involves the nucleophilic substitution of a suitable precursor with cyclopropylamine followed by reduction of the resulting imine intermediate.

The biological activities of Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)- have been the subject of numerous studies. Recent research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. Additionally, in vivo studies using rodent models have shown that the compound can reduce pain responses and inflammation in a dose-dependent manner.

Beyond its anti-inflammatory and analgesic properties, Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)- has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an antitumor agent. Studies have indicated that the compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These findings suggest that it may have potential applications in cancer therapy.

In the context of drug development, the pharmacokinetic properties of Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)- have been evaluated to assess its suitability as a therapeutic agent. Preclinical studies have shown that it exhibits favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life in plasma. These characteristics make it an attractive candidate for further development into drug formulations.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the chemical structure of Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)-. This includes modifying substituents on the benzene ring or introducing additional functional groups to improve potency, selectivity, and pharmacokinetic properties. For example, recent studies have focused on incorporating hydroxyl or amino groups to enhance solubility and metabolic stability.

In conclusion, Benzenemethanamine, 2-chloro-N-cyclopropyl-3-(trifluoromethyl)- (CAS No. 625437-33-4) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a foundation for further exploration and optimization to develop novel therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.